Cas no 10169-12-7 (2-Naphthalenesulfonicacid,6-amino-5-[2-[2-[(ethylphenylamino)sulfonyl]-4-nitrophenyl]diazenyl]-4-hydroxy-,sodium salt (1:1))

• Product Name: 2-Naphthalenesulfonicacid,6-amino-5-[2-[2-[(ethylphenylamino)sulfonyl]-4-nitrophenyl]diazenyl]-4-hydroxy-,sodium salt (1:1)
• CAS No: 10169-12-7
• MF: C₂₄H₂₁N₅NaO₈S₂
• MW: 594.572013616562
• CID: 196497
• Update Time: 2024-01-26

2-Naphthalenesulfonicacid,6-amino-5-[2-[2-[(ethylphenylamino)sulfonyl]-4-nitrophenyl]diazenyl]-4-hydroxy-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,6-amino-5-[2-[2-[(ethylphenylamino)sulfonyl]-4-nitrophenyl]diazenyl]-4-hydroxy-,sodium salt (1:1)
• Acid blue 117 (C.I. 17055)
• 6-Amino-5-[[2-[(ethylphenylamino)sulfonyl]-4-nitrophenyl]azo]-4-hydroxy-2-naphthalenesulfonic acid sodium salt
• C.I.17055
• C.I.Acid Blue 117
• Acid Blue 117
• C.I.Acid Blue 117:C.I.17055

• Inchi： 1S/C24H21N5O8S2.Na/c1-2-28(16-6-4-3-5-7-16)38(33,34)22-13-17(29(31)32)9-11-20(22)26-27-24-19(25)10-8-15-12-18(39(35,36)37)14-21(30)23(15)24;/h3-14,25,31H,2H2,1H3,(H2,35,36,37);/q;+1/b25-19+,27-26+;
• InChI Key： IUFFHVLGRWLFQI-NFMVJABTSA-N
• SMILES： S(C1C([H])=C(C([H])=C([H])C=1/N=N/C1/C(/C([H])=C([H])C2=C([H])C(=C([H])C(C2=1)=O)[S+](=O)(O[H])O[H])=N/[H])N(O[H])[O-])(N(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])[H])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 593.0653

Experimental Properties

• PSA: 208.69